Cas no 2228605-24-9 (2-{1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclopropyl}acetic acid)

• Product Name: 2-{1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclopropyl}acetic acid
• CAS No: 2228605-24-9
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 5849385
• PubChem ID: 165611872
• Update Time: 2025-06-15

2-{1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclopropyl}acetic acid
• EN300-1759767
• 2228605-24-9
• 2-{1-[2-(methoxymethyl)-1,3-thiazol-4-yl]cyclopropyl}acetic acid

• Inchi： 1S/C10H13NO3S/c1-14-5-8-11-7(6-15-8)10(2-3-10)4-9(12)13/h6H,2-5H2,1H3,(H,12,13)
• InChI Key： VJXOAXVMZJEKNY-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-{1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclopropyl}acetic acid

Research Brief on 2-{1-2-(Methoxymethyl)-1,3-thiazol-4-ylcyclopropyl}acetic Acid (CAS: 2228605-24-9)

The compound 2-{1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclopropyl}acetic acid (CAS: 2228605-24-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel thiazole-based therapeutics. Thiazole derivatives are known for their broad-spectrum biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of the cyclopropylacetic acid moiety in this molecule further enhances its potential as a scaffold for designing bioactive compounds with improved pharmacokinetic profiles.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-{1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclopropyl}acetic acid exhibits promising inhibitory activity against certain bacterial enzymes, particularly those involved in cell wall biosynthesis. The research team employed a combination of in silico docking studies and in vitro assays to validate these findings, suggesting potential applications in addressing antibiotic resistance.

From a synthetic chemistry perspective, novel routes for the preparation of this compound have been developed, as reported in a recent issue of Organic Letters. The improved synthetic protocols offer higher yields and better scalability, which could facilitate further pharmacological investigations. The CAS number 2228605-24-9 has become increasingly prevalent in patent applications related to anti-infective agents, indicating growing commercial interest in this chemical entity.

Ongoing research is exploring the compound's potential in central nervous system (CNS) disorders. Preliminary data from cell-based models suggest that structural modifications of this scaffold may yield compounds with blood-brain barrier permeability, opening new avenues for neurodegenerative disease treatment. However, comprehensive pharmacokinetic studies are still needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

The safety profile of 2-{1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclopropyl}acetic acid is currently under investigation. Early toxicological assessments indicate acceptable cytotoxicity levels in mammalian cell lines at therapeutic concentrations, but detailed in vivo studies are required to confirm these observations. Researchers are particularly interested in understanding the metabolic fate of this compound and identifying any potential reactive metabolites.

In conclusion, 2-{1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclopropyl}acetic acid represents a versatile chemical scaffold with multiple potential therapeutic applications. The growing body of research surrounding this compound (CAS: 2228605-24-9) underscores its importance in contemporary drug discovery efforts. Future studies should focus on expanding the structure-activity relationship (SAR) profile and exploring its potential in combination therapies.